Cas no 1313883-55-4 (1-(3-Bromophenyl)azetidine)

1-(3-Bromophenyl)azetidine structure
1-(3-Bromophenyl)azetidine structure
Product Name:1-(3-Bromophenyl)azetidine
CAS No:1313883-55-4
MF:C9H10BrN
MW:212.086401462555
MDL:MFCD23708965
CID:2138379
PubChem ID:58345149
Update Time:2024-11-06

1-(3-Bromophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)azetidine
    • 1-(3-Bromo-phenyl)-azetidine
    • SB32792
    • AKOS037651998
    • DB-310939
    • SCHEMBL1699410
    • HGKYRIFEOGFCJN-UHFFFAOYSA-N
    • 1313883-55-4
    • 1-(3-Bromophenyl)azetidine
    • MDL: MFCD23708965
    • Inchi: 1S/C9H10BrN/c10-8-3-1-4-9(7-8)11-5-2-6-11/h1,3-4,7H,2,5-6H2
    • InChI Key: HGKYRIFEOGFCJN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N1CCC1

Computed Properties

  • Exact Mass: 210.99966g/mol
  • Monoisotopic Mass: 210.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • XLogP3: 2.9

1-(3-Bromophenyl)azetidine Pricemore >>

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